2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid

• IUPAC Name: 2-[2-[[4-(1,3-benzoxazol-2-yl)phenyl]carbamoyl]phenyl]benzoic acid
• InChI: InChI=1S/C27H18N2O4/c30-25(21-9-3-1-7-19(21)20-8-2-4-10-22(20)27(31)32)28-18-15-13-17(14-16-18)26-29-23-11-5-6-12-24(23)33-26/h1-16H,(H,28,30)(H,31,32)
• InChI Key: ROYVGKRBDHVYBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CC=C2C(=O)O)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C27H18N2O4
• Molecular Weight: 434.4 g/mol

Description

2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid, also known as BB-94, is a synthetic compound that belongs to the family of hydroxamic acid-based matrix metalloproteinase (MMP) inhibitors. MMPs are a group of zinc-dependent endopeptidases that are involved in the degradation of extracellular matrix (ECM) proteins. BB-94 has been extensively studied for its potential applications in cancer research and therapy.

Mechanism of Action

2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid acts as a competitive inhibitor of MMPs by binding to the active site of the enzyme. The hydroxamic acid group of 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid chelates the zinc ion present in the active site, thereby inhibiting the catalytic activity of the enzyme.
Biochemical and Physiological Effects:
2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid has been shown to inhibit the activity of various MMPs, including MMP-2, MMP-9, and MMP-14, in vitro and in vivo. In addition to its anti-tumor effects, 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid has also been shown to have anti-inflammatory and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid is its high selectivity for MMPs, which reduces the risk of off-target effects. However, 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid has also been shown to have poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid and other MMP inhibitors. These include:
1. Development of more potent and selective MMP inhibitors with improved pharmacokinetic properties.
2. Investigation of the role of specific MMPs in various disease states, including cancer, inflammation, and cardiovascular disease.
3. Exploration of the use of MMP inhibitors in combination with other therapies, such as chemotherapy and immunotherapy, to enhance their efficacy.
4. Development of non-invasive imaging techniques to monitor MMP activity in vivo.
5. Identification of new targets for MMP inhibitors, such as other proteases and signaling pathways involved in tumor progression.
In conclusion, 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid is a synthetic compound that has shown promising results in preclinical studies for its potential applications in cancer research and therapy. Further research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid can be synthesized using a multi-step process involving the reaction of 4-(1,3-benzoxazol-2-yl)aniline with 2-biphenylcarboxylic acid. The resulting intermediate is then treated with chloroformic acid and hydroxylamine to form the final product, 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid.

Scientific Research Applications

2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid has been widely studied for its potential applications in cancer research and therapy. MMPs play a crucial role in tumor invasion and metastasis by degrading ECM proteins and facilitating the migration of cancer cells. 2'-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)-2-biphenylcarboxylic acid has been shown to inhibit the activity of MMPs and thereby reduce tumor growth and metastasis in various preclinical models.